molecular formula C8H14S B14489622 8-Methyl-3,4,7,8-tetrahydro-2H-thiocine CAS No. 64945-39-7

8-Methyl-3,4,7,8-tetrahydro-2H-thiocine

Cat. No.: B14489622
CAS No.: 64945-39-7
M. Wt: 142.26 g/mol
InChI Key: ALDPEAGKTBFIND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

8-Methyl-3,4,7,8-tetrahydro-2H-thiocine (CAS 64945-39-7) is an organic sulfur compound with the molecular formula C8H14S and a molecular weight of 142.26 g/mol . This thiocine derivative features an eight-membered ring containing a sulfur atom, positioning it as a molecule of interest in various research fields, particularly in medicinal and materials chemistry. While direct biological data for this specific compound is limited, its core structure is highly relevant for investigators. The tetrahydrothiophene motif, a related saturated five-membered ring system, is a common feature in chemical synthesis and is frequently encountered in the context of organometallic chemistry and catalysis . Furthermore, the broader class of sulfur-containing heterocycles, including thiophenes and their derivatives, has garnered significant attention for its utility in developing organic conducting polymers and materials with nonlinear optical properties . Researchers also value sulfur-containing scaffolds like thioamides for their role as isosteres in drug discovery, where they can enhance properties such as metabolic stability and permeability . This combination of features makes 8-Methyl-3,4,7,8-tetrahydro-2H-thiocine a potentially valuable building block for exploring new chemical space in the development of novel materials and bioactive agents. This product is intended for research purposes and is strictly labeled as For Research Use Only. It is not intended for diagnostic or therapeutic applications.

Properties

CAS No.

64945-39-7

Molecular Formula

C8H14S

Molecular Weight

142.26 g/mol

IUPAC Name

8-methyl-3,4,7,8-tetrahydro-2H-thiocine

InChI

InChI=1S/C8H14S/c1-8-6-4-2-3-5-7-9-8/h2,4,8H,3,5-7H2,1H3

InChI Key

ALDPEAGKTBFIND-UHFFFAOYSA-N

Canonical SMILES

CC1CC=CCCCS1

Origin of Product

United States

Comparison with Similar Compounds

Structural and Electronic Differences

The following table summarizes key structural differences between 8-methyl-3,4,7,8-tetrahydro-2H-thiocine and related compounds:

Compound Name Core Structure Heteroatom Substituents Key Features
8-Methyl-3,4,7,8-tetrahydro-2H-thiocine 8-membered ring S 8-CH3 Sulfur increases lipophilicity
(Z)-7-(Hex-1-en-2-yl)-8-(hex-1-yn-1-yl)-8-methyl-3,4,5,8-tetrahydro-2H-oxocine () 8-membered ring O 8-CH3, alkenyl/alkynyl chains Oxygen enhances polarity; metathesis synthesis
8-Methyl-3,4-dihydro-2H-benzo[b][1,4]oxazine hydrochloride () 6-membered fused benzoxazine O, N 8-CH3, HCl salt Fused aromatic system; pharmaceutical intermediate
8-Fluoro-3,4-dihydroisoquinoline () Bicyclic isoquinoline N 8-F Fluorine enhances electronegativity

Key Observations :

  • Substituent Effects: The methyl group in thiocine may sterically hinder reactions at the 8-position, whereas fluorine in isoquinoline () enhances electronic interactions in binding pockets.

Physical and Analytical Properties

  • Thiocine : Expected to exhibit lower polarity than oxocine () due to sulfur’s hydrophobicity. Solubility in organic solvents (e.g., cyclohexane) may resemble oxocine (Rf = 0.60 in cyclohexane/Et2O) .
  • Benzooxazine () : Hydrochloride salt form (MW 185.65) improves water solubility; storage at RT in sealed conditions suggests moderate stability .

Preparation Methods

Intramolecular Heck Reaction Approach

The intramolecular Heck reaction has emerged as a robust method for constructing sulfur-containing medium rings. Majumdar et al. demonstrated that dibenzo[b,f]thiocine derivatives could be synthesized via palladium-catalyzed cyclization of α-aryl acrylates (Figure 1). For 8-methyl-3,4,7,8-tetrahydro-2H-thiocine, the protocol involves:

  • Substrate Preparation : A linear precursor containing a vinyl iodide and sulfur atom is synthesized through sequential alkylation and sulfuration steps.
  • Cyclization : Pd(OAc)₂ (10 mol%), KOAc, and tetrabutylammonium bromide (TBAB) in DMF at 120°C for 4–6 hours facilitate 8-endo cyclization.
  • Reduction : The resulting exo-alkene is hydrogenated using Pd/C under H₂ atmosphere to yield the saturated thiocine.

This method achieves 65–78% yields but requires meticulous exclusion of oxygen to prevent catalyst deactivation. The use of TBAB as a phase-transfer catalyst enhances solubility of inorganic bases, critical for efficient cyclization.

Reductive-Heck Coupling Strategy

Gulea et al. pioneered a reductive-Heck approach for benzimidazole-fused thiocines, adaptable to 8-methyl-3,4,7,8-tetrahydro-2H-thiocine (Scheme 1):

  • Carbopalladation : A Pd(0)-catalyzed coupling between a bromoarene and a thiocyanate-containing alkene forms a σ-alkylpalladium intermediate.
  • Reductive Elimination : HCO₂Na in DMF/H₂O at 80°C reduces the intermediate, yielding the thiocine core with Z-selectivity.

This method produces moderate yields (50–60%) due to sulfur’s propensity to poison palladium catalysts. However, it avoids pre-functionalized substrates, offering synthetic brevity.

Ring-Closing Metathesis (RCM) Methodology

Ring-closing metathesis using Grubbs II catalyst provides an alternative route (Table 1):

  • Diene Synthesis : A diene precursor with a thioether moiety is prepared via Mitsunobu reaction between 8-mercaptooct-4-en-2-ol

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.